Cas no 23412-21-7 (butan-2-yl 2-methylpropanoate)

• Product Name: butan-2-yl 2-methylpropanoate
• CAS No: 23412-21-7
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 288303
• PubChem ID: 90923
• Update Time: 2025-04-19

butan-2-yl 2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• butan-2-yl 2-methylpropanoate
• 1-methylpropyl isobutyrate
• isobutyric acid s-butyl ester
• EINECS 245-644-5
• Propanoic acid, 2-methyl-, 1-methylpropyl ester
• 23412-21-7
• DTXSID20946072
• HLIYSUDZNWPHKZ-UHFFFAOYSA-N
• SCHEMBL779893
• NS00051003

• Inchi： 1S/C8H16O2/c1-5-7(4)10-8(9)6(2)3/h6-7H,5H2,1-4H3
• InChI Key： HLIYSUDZNWPHKZ-UHFFFAOYSA-N
• SMILES： O(C(C(C)C)=O)C(C)CC

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.8836 (estimate)
• Melting Point: -88.07°C (estimate)
• Boiling Point: 162.84°C (estimate)
• Refractive Index: 1.3801 (estimate)
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters